![molecular formula C21H23N3O3S B2869539 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-1-yl)acetamide CAS No. 1252884-64-2](/img/structure/B2869539.png)
2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Crystal Structure and Molecular Interactions
Research on similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has revealed their folded conformation about the methylene C atom of the thioacetamide bridge. These studies provide insights into the molecular geometry and intramolecular hydrogen bonding, which could be relevant for designing compounds with specific molecular recognition capabilities (Subasri et al., 2016).
Radiosynthesis for Imaging
A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally similar to the one , has been developed as selective ligands for imaging translocator proteins with PET. This research underscores the potential of structurally related compounds in the development of diagnostic tools and radioligands for medical imaging (Dollé et al., 2008).
Synthesis and Characterization of Derivatives
Studies have focused on the synthesis and characterization of new compounds derived from thieno[d]pyrimidines, highlighting methodologies for creating isolated and fused thieno[d]pyrimidine derivatives. Such research illustrates the compound's versatility in synthesizing a variety of heterocyclic compounds, which could have implications in material science, pharmaceuticals, and organic chemistry (El Azab & Elkanzi, 2014).
Potential as A3 Adenosine Receptor Antagonists
Research on enantiomeric 4-Acylamino-6-alkyloxy-2 Alkylthiopyrimidines has demonstrated their potential as A3 adenosine receptor antagonists. The chiral separation and absolute configuration assignment of these compounds through chiroptical spectroscopies indicate their potential in therapeutic applications, such as the development of new drugs (Rossi et al., 2016).
Anticancer Activity
Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives have been synthesized with the aim of finding new anticancer agents. This research demonstrates the compound's role in the design and synthesis of molecules with potential anticancer activity, highlighting its significance in the development of new therapeutic agents (Al-Sanea et al., 2020).
Mechanism of Action
While the exact mechanism of action for this compound is not provided, similar compounds have been found to inhibit PARP-1 . PARP-1 is a protein involved in DNA repair, and inhibitors of this protein have been used in cancer treatment to compromise the DNA repair mechanism of cancer cells, leading to cell death .
properties
IUPAC Name |
2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S/c1-2-3-11-23-20(26)19-17(10-12-28-19)24(21(23)27)13-18(25)22-16-9-8-14-6-4-5-7-15(14)16/h4-7,10,12,16,19H,2-3,8-9,11,13H2,1H3/p+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBWXJTPYYQPFRN-UHFFFAOYSA-O |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3CCC4=CC=CC=C34)C=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N3O3S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.